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Compound of Interest

Compound Name:
3-Methoxy-4'-

methylbenzophenone

Cat. No.: B017861 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction and IUPAC Nomenclature
3-Methoxy-4'-methylbenzophenone, a substituted aromatic ketone, is a compound of interest

in various chemical and pharmaceutical research areas. Its structure consists of a

benzophenone core with a methoxy group substituted at the 3-position of one phenyl ring and a

methyl group at the 4'-position of the other.

The formal IUPAC name for this compound is (3-methoxyphenyl)(4-methylphenyl)methanone.

[1] This nomenclature precisely defines the connectivity of the substituent groups to the central

methanone (ketone) functional group.

Physicochemical and Spectroscopic Data
The fundamental properties of (3-methoxyphenyl)(4-methylphenyl)methanone are summarized

below. This data is crucial for its identification, characterization, and application in experimental

settings.
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Property Value Reference

CAS Number 82520-37-4 [1][2][3]

Molecular Formula C₁₅H₁₄O₂ [1][2][3]

Molecular Weight 226.27 g/mol [1][2][3]

Appearance Viscous Yellow Oil [1]

Spectroscopic Data:

Spectrum Type
Key Peaks/Shifts (δ in
ppm, ν in cm⁻¹)

Reference

¹H-NMR (CDCl₃)

δ 2.44 (s, 3H), 3.86 (s, 3H),

7.08-7.18 (m, 1H), 7.20-7.40

(m, 5H), 7.73 (d, 2H, J=8.4 Hz)

[2]

IR (nujol) 1690 cm⁻¹ (C=O) [2]

Experimental Protocols: Synthesis
The primary synthetic route to (3-methoxyphenyl)(4-methylphenyl)methanone is through a

Friedel-Crafts acylation reaction. This electrophilic aromatic substitution reaction is a

cornerstone of organic synthesis for forming carbon-carbon bonds involving aromatic rings.

Friedel-Crafts Acylation of Toluene with m-Anisoyl
Chloride
This procedure details the synthesis of 4-methyl-3'-methoxybenzophenone, an isomer and

common synonym for the target compound.

Objective: To synthesize (3-methoxyphenyl)(4-methylphenyl)methanone via the acylation of

toluene.

Materials:
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Aluminum chloride (AlCl₃)

Dichloromethane (CH₂Cl₂)

m-Anisoyl chloride (3-methoxybenzoyl chloride)

Toluene

Ice

37% Hydrochloric acid (HCl)

Sodium sulfate (Na₂SO₄)

Procedure:

A suspension of aluminum chloride (1.1 equivalents) is prepared in dichloromethane (40 ml).

A solution of m-anisoyl chloride (12.0 g) and toluene (1 equivalent) in dichloromethane (10

ml) is added dropwise to the AlCl₃ suspension.

The resulting mixture is stirred at room temperature for 4 hours.

Following the reaction period, the mixture is carefully poured into 200 ml of an ice/37% HCl

mixture (1/1 v/v) to quench the reaction and dissolve the aluminum salts.

The organic and aqueous phases are separated.

The organic phase is collected and dehydrated using anhydrous sodium sulfate.

The mixture is filtered to remove the drying agent.

The organic solvent (dichloromethane) is evaporated under reduced pressure to yield the

final product, 4-methyl-3'-methoxybenzophenone. The reported yield for this reaction is

quantitative.[2]

Diagrams and Workflows
Synthesis Workflow: Friedel-Crafts Acylation
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The logical flow of the synthetic protocol described above is illustrated in the following diagram.

Start

Reactants:
- m-Anisoyl Chloride

- Toluene
- AlCl₃ (Catalyst)

- CH₂Cl₂ (Solvent)

Prepare Friedel-Crafts Acylation
(Stir at RT for 4h)

Combine Quench
(Ice/HCl Mixture)

Process Phase Separation Drying Organic Phase
(Na₂SO₄)

Organic Layer Solvent Evaporation
Final Product:

(3-Methoxyphenyl)
(4-methylphenyl)methanone

Yields

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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